1-Bromobenzene 1-Bromobenzene Bromobenzene is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine. A liquid at room temperature (m.p. -30℃; b.p.760 156℃), it is used as a solvent, particularly for large-scale crystallisations, and for the introduction of phenyl groups in organic synthesis. It has a role as a non-polar solvent, a hepatotoxic agent and a mouse metabolite. It is a member of bromobenzenes, a bromoarene and a volatile organic compound.
Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.
Brand Name: Vulcanchem
CAS No.: 108-86-1
VCID: VC0047551
InChI: InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)Br
Molecular Formula: C6H5B
Molecular Weight: 157.01 g/mol

1-Bromobenzene

CAS No.: 108-86-1

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VCID: VC0047551

Molecular Formula: C6H5B

Molecular Weight: 157.01 g/mol

1-Bromobenzene - 108-86-1

CAS No. 108-86-1
Product Name 1-Bromobenzene
Molecular Formula C6H5B
Molecular Weight 157.01 g/mol
IUPAC Name bromobenzene
Standard InChI InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H
Standard InChIKey QARVLSVVCXYDNA-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)Br
Canonical SMILES C1=CC=C(C=C1)Br
Boiling Point 313 °F at 760 mm Hg (NTP, 1992)
156.0 °C
156.2 °C @ 760 MM HG
156.2 °C
Colorform MOBILE LIQUID
Heavy, mobile, colorless liquid
Density 1.49 at 77 °F (USCG, 1999)
@ 10 °C/4 °C: 1.5083; @ 15 °C/4 °C: 1.5017; @ 20 °C/4 °C: 1.4952; @ 30 °C/4 °C: 1.4815; @ 71 °C/4 °C: 1.426; @ 0 °C/4 °C: 1.5220
Relative density (water = 1): 1.5
Flash Point 123.8 °F (NTP, 1992)
51 °C (124 °F) (CLOSED CUP)
51 °C c.c.
Melting Point -24 °F (NTP, 1992)
-30.6 °C
-30.6 °C (SOLIDIFIES)
-30.7 °C
Physical Description Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Bromobenzene is the simplest member of the class of bromobenzenes, that is benzene in which a single hydrogen has been substituted by a bromine. A liquid at room temperature (m.p. -30℃; b.p.760 156℃), it is used as a solvent, particularly for large-scale crystallisations, and for the introduction of phenyl groups in organic synthesis. It has a role as a non-polar solvent, a hepatotoxic agent and a mouse metabolite. It is a member of bromobenzenes, a bromoarene and a volatile organic compound.
Mobile clear colorless liquid with a pungent odor. Flash point 124°F. Denser than water and insoluble in water. Hence sinks in water. Vapors are heavier than air. A skin irritant.
Solubility less than 1 mg/mL at 68.9° F (NTP, 1992)
0.00 M
MISCIBLE WITH CHLOROFORM, BENZENE, PETROLEUM HYDROCARBONS; SOL IN ALCOHOL (10.4 G/100 G @ 25 °C), IN ETHER (71.3 G/100 G @ 25 °C); PRACTICALLY INOL IN WATER (0.045 G/100 G @ 30 °C)
SOL IN CARBON TETRACHLORIDE
Miscible with most organic solvents; insoluble in water
Very soluble in ethanol, ethyl ether, and benzene
Solubility in water = 410 mg/l @ 25 °C
Solubility in water, g/100ml at 25 °C: 0.04
Synonyms Bromobenzene; Bromobenzol; Monobromobenzene; NSC 6529; Phenyl Bromide;
Vapor Density 5.41 (NTP, 1992) (Relative to Air)
5.41 (AIR= 1)
Relative vapor density (air = 1): 5.41
Vapor Pressure 5 mm Hg at 82 °F ; 10 mm Hg at 104° F; 20 mm Hg at 128.8° F (NTP, 1992)
4.18 mmHg
4.18 MM HG @ 25 °C
Vapor pressure, kPa at 25 °C: 0.55
PubChem Compound 7961
Last Modified Nov 11 2021
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